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Compound of Interest

Compound Name: hnNOS-IN-2

Cat. No.: B12391561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of hnNOS-
IN-2, a potent and selective inhibitor of human neuronal nitric oxide synthase (hnNOS).

Adherence to these guidelines is crucial for maintaining the compound's integrity and ensuring

accurate and reproducible experimental results.

Product Information
Property Value Source

Chemical Name

N-[(4S)-4-amino-5-[(2-

aminoethyl)amino]pentyl]-N'-

nitro-guanidine, tris(2,2,2-

trifluoroacetate)

Cayman Chemical[1]

Molecular Weight 589.4 g/mol Cayman Chemical[1]

Alternate Molecular Weight 625.40 g/mol (hydrated) Sigma-Aldrich[2]

Appearance Solid, white to off-white powder Sigma-Aldrich[2]

Purity ≥95% Cayman Chemical[1]

Solubility
Quantitative solubility data for hnNOS-IN-2 is summarized in the table below. It is

recommended to perform small-scale solubility tests before preparing large stock solutions.
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Solvent Reported Solubility Notes Source

Water 1 mg/mL - Sigma-Aldrich[2]

Water 50 mg/mL

It is advisable to start

with the lower

reported solubility and

titrate upwards if a

higher concentration

is required.

Cayman Chemical[1]

Ethanol Soluble

A specific

concentration is not

provided, but it is

listed as a solvent for

creating a solution.

Cayman Chemical[1]

DMSO

Not explicitly stated,

but a common solvent

for similar inhibitors.

Compatibility with the

experimental system

should be confirmed.

General Knowledge

Experimental Protocols
Preparation of a Stock Solution in an Aqueous Solvent
(e.g., Water)
This protocol is recommended for experiments where an aqueous solution is required.

Materials:

hnNOS-IN-2 powder

Sterile, nuclease-free water

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes
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Procedure:

Aliquoting: Before opening, gently tap the vial of hnNOS-IN-2 to ensure all the powder is at

the bottom.

Weighing: Accurately weigh the desired amount of hnNOS-IN-2 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the appropriate volume of sterile water to achieve the desired

concentration. Based on available data, starting with a concentration of 1 mg/mL is

recommended.

Dissolution: Vortex the solution for 1-2 minutes to facilitate dissolution. If necessary, gentle

warming (to no more than 37°C) or brief sonication can be used to aid solubilization.

Visual Inspection: Ensure the solution is clear and free of any visible particulates before use.

Storage: Store the stock solution at -20°C in small, single-use aliquots to minimize freeze-

thaw cycles.

Preparation of a Stock Solution in an Organic Solvent
(e.g., Ethanol)
This protocol can be used when an organic solvent is preferred or required for the experimental

setup.

Materials:

hnNOS-IN-2 powder

Anhydrous ethanol

Sterile, chemically resistant tubes

Vortex mixer

Calibrated pipettes
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Procedure:

Aliquoting: Gently tap the vial of hnNOS-IN-2 to settle the powder at the bottom.

Weighing: Weigh the desired amount of hnNOS-IN-2 into a sterile, chemically resistant tube.

Solvent Addition: Add the calculated volume of anhydrous ethanol to reach the target

concentration.

Dissolution: Vortex the mixture thoroughly until the solid is completely dissolved.

Visual Inspection: Confirm that the solution is clear and homogenous.

Storage: Store the ethanolic stock solution at -20°C in tightly sealed, single-use aliquots.

Storage and Stability
Proper storage is critical to maintain the stability and activity of hnNOS-IN-2.

Form
Storage
Temperature

Recommended
Duration

Notes

Solid Powder -20°C

Refer to the

manufacturer's

datasheet for long-

term stability

information.

Keep in a desiccated

environment to

prevent hydration.

Aqueous Stock

Solution
-20°C

For short-term storage

(days to weeks). Avoid

repeated freeze-thaw

cycles.

Aliquot into single-use

volumes.

Organic Stock

Solution
-20°C

For short- to medium-

term storage.

Ensure vials are

tightly sealed to

prevent evaporation.

Signaling Pathway and Experimental Workflow
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The following diagrams illustrate the role of nNOS and the general workflow for preparing a

stock solution of hnNOS-IN-2.
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Caption: Simplified signaling pathway of neuronal nitric oxide synthase (nNOS) and the

inhibitory action of hnNOS-IN-2.
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Caption: Experimental workflow for the preparation of an hnNOS-IN-2 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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